Cas no 94380-60-6 (2-cyanooctadecanoic Acid)

2-cyanooctadecanoic Acid structure
2-cyanooctadecanoic Acid structure
Product Name:2-cyanooctadecanoic Acid
CAS No:94380-60-6
MF:C19H35NO2
MW:309.486706018448
CID:1983984
PubChem ID:256074
Update Time:2025-04-21

2-cyanooctadecanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-cyanooctadecanoic Acid
    • 94380-60-6
    • DTXCID00243551
    • cyanostearic acid
    • DTXSID60292409
    • NSC-82336
    • SCHEMBL1961863
    • NSC82336
    • Inchi: 1S/C19H35NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18(17-20)19(21)22/h18H,2-16H2,1H3,(H,21,22)
    • InChI Key: AHZRNZSJQJDAQP-UHFFFAOYSA-N
    • SMILES: OC(C(C#N)CCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 309.267
  • Monoisotopic Mass: 309.267
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 16
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.2
  • Topological Polar Surface Area: 61.1Ų

Experimental Properties

  • Density: 0.936
  • Boiling Point: 447.7°C at 760 mmHg
  • Flash Point: 224.6°C
  • Refractive Index: 1.465
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